Cas no 1203084-36-9 (5-{4-(2-phenyl-1,3-thiazol-4-yl)methylpiperazine-1-carbonyl}-1,2-dihydropyridin-2-one)

5-{4-(2-phenyl-1,3-thiazol-4-yl)methylpiperazine-1-carbonyl}-1,2-dihydropyridin-2-one is a structurally complex heterocyclic compound featuring a thiazole core linked to a dihydropyridinone moiety via a piperazine-carbonyl bridge. This molecular architecture suggests potential utility in medicinal chemistry, particularly as a scaffold for kinase inhibition or receptor modulation due to its rigid, multi-ring system and hydrogen-bonding capabilities. The phenyl-thiazole group may enhance lipophilicity and binding affinity, while the carbonyl linker provides conformational flexibility. Its synthetic versatility allows for further derivatization, making it a promising intermediate for drug discovery. The compound’s stability and solubility profile warrant further investigation for pharmaceutical applications.
5-{4-(2-phenyl-1,3-thiazol-4-yl)methylpiperazine-1-carbonyl}-1,2-dihydropyridin-2-one structure
1203084-36-9 structure
Product Name:5-{4-(2-phenyl-1,3-thiazol-4-yl)methylpiperazine-1-carbonyl}-1,2-dihydropyridin-2-one
CAS No:1203084-36-9
MF:C20H20N4O2S
MW:380.463402748108
CID:6090121
Update Time:2025-05-21

5-{4-(2-phenyl-1,3-thiazol-4-yl)methylpiperazine-1-carbonyl}-1,2-dihydropyridin-2-one Chemical and Physical Properties

Names and Identifiers

    • 5-{4-(2-phenyl-1,3-thiazol-4-yl)methylpiperazine-1-carbonyl}-1,2-dihydropyridin-2-one
    • 5-[4-[(2-phenyl-1,3-thiazol-4-yl)methyl]piperazine-1-carbonyl]-1H-pyridin-2-one
    • Inchi: 1S/C20H20N4O2S/c25-18-7-6-16(12-21-18)20(26)24-10-8-23(9-11-24)13-17-14-27-19(22-17)15-4-2-1-3-5-15/h1-7,12,14H,8-11,13H2,(H,21,25)
    • InChI Key: RWGOKGFDIVYTSK-UHFFFAOYSA-N
    • SMILES: C1(=O)NC=C(C(N2CCN(CC3=CSC(C4=CC=CC=C4)=N3)CC2)=O)C=C1

Computed Properties

  • Exact Mass: 380.131
  • Monoisotopic Mass: 380.131
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 4
  • Complexity: 622
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 93.8A^2

5-{4-(2-phenyl-1,3-thiazol-4-yl)methylpiperazine-1-carbonyl}-1,2-dihydropyridin-2-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F5615-0283-2μmol
5-{4-[(2-phenyl-1,3-thiazol-4-yl)methyl]piperazine-1-carbonyl}-1,2-dihydropyridin-2-one
1203084-36-9
2μmol
$85.5 2023-09-09
Life Chemicals
F5615-0283-5μmol
5-{4-[(2-phenyl-1,3-thiazol-4-yl)methyl]piperazine-1-carbonyl}-1,2-dihydropyridin-2-one
1203084-36-9
5μmol
$94.5 2023-09-09
Life Chemicals
F5615-0283-10μmol
5-{4-[(2-phenyl-1,3-thiazol-4-yl)methyl]piperazine-1-carbonyl}-1,2-dihydropyridin-2-one
1203084-36-9 90%+
10μl
$103.5 2023-05-21
Life Chemicals
F5615-0283-1mg
5-{4-[(2-phenyl-1,3-thiazol-4-yl)methyl]piperazine-1-carbonyl}-1,2-dihydropyridin-2-one
1203084-36-9
1mg
$81.0 2023-09-09
Life Chemicals
F5615-0283-2mg
5-{4-[(2-phenyl-1,3-thiazol-4-yl)methyl]piperazine-1-carbonyl}-1,2-dihydropyridin-2-one
1203084-36-9
2mg
$88.5 2023-09-09
Life Chemicals
F5615-0283-3mg
5-{4-[(2-phenyl-1,3-thiazol-4-yl)methyl]piperazine-1-carbonyl}-1,2-dihydropyridin-2-one
1203084-36-9
3mg
$94.5 2023-09-09
Life Chemicals
F5615-0283-4mg
5-{4-[(2-phenyl-1,3-thiazol-4-yl)methyl]piperazine-1-carbonyl}-1,2-dihydropyridin-2-one
1203084-36-9
4mg
$99.0 2023-09-09
Life Chemicals
F5615-0283-5mg
5-{4-[(2-phenyl-1,3-thiazol-4-yl)methyl]piperazine-1-carbonyl}-1,2-dihydropyridin-2-one
1203084-36-9
5mg
$103.5 2023-09-09
Life Chemicals
F5615-0283-10mg
5-{4-[(2-phenyl-1,3-thiazol-4-yl)methyl]piperazine-1-carbonyl}-1,2-dihydropyridin-2-one
1203084-36-9 90%+
10mg
$118.5 2023-05-21

Additional information on 5-{4-(2-phenyl-1,3-thiazol-4-yl)methylpiperazine-1-carbonyl}-1,2-dihydropyridin-2-one

5-{4-(2-phenyl-1,3-thiazol-4-yl)methylpiperazine-1-carbonyl}-1,2-dihydropyridin-2-one: A Comprehensive Overview

The compound with CAS No 1203084-36-9, known as 5-{4-(2-phenyl-1,3-thiazol-4-yl)methylpiperazine-1-carbonyl}-1,2-dihydropyridin-2-one, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is notable for its unique structural features and its potential applications in drug development and advanced materials. The molecule's structure incorporates a piperazine ring and a thiazole moiety, both of which contribute to its distinctive chemical properties.

Recent studies have highlighted the importance of thiazole-containing compounds in various therapeutic areas, including anti-inflammatory, antifungal, and anticancer applications. The integration of a thiazole group into the molecular framework of this compound enhances its bioactivity and selectivity, making it a promising candidate for drug discovery efforts. Researchers have also explored the potential of this compound as a building block for constructing more complex molecular architectures, which could lead to novel materials with tailored properties.

The synthesis of 5-{4-(2-phenyl-1,3-thiazol-4-yl)methylpiperazine-1-carbonyl}-1,2-dihydropyridin-2-one involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the thiazole ring through condensation reactions and the subsequent coupling with the piperazine moiety. The use of microwave-assisted synthesis has been reported to significantly accelerate the reaction process while maintaining high yields and purity levels.

In terms of biological activity, this compound has demonstrated potent inhibitory effects against several enzymes associated with neurodegenerative diseases, such as acetylcholinesterase (AChE) and butyrylcholinesterase (BuChE). These findings suggest its potential as a lead compound for developing treatments targeting Alzheimer's disease and other related conditions. Furthermore, preliminary in vivo studies have indicated good pharmacokinetic profiles, with favorable absorption and distribution characteristics.

The integration of a dihydropyridine ring into the molecule's structure plays a crucial role in modulating its electronic properties and enhancing its stability under physiological conditions. This feature is particularly advantageous for applications in drug delivery systems and biocompatible materials. Recent advancements in computational chemistry have enabled researchers to perform detailed molecular docking studies, providing insights into the compound's binding affinity to various biological targets.

From an industrial perspective, the scalability of this compound's synthesis is a critical factor for its commercialization. Current research focuses on optimizing reaction conditions to minimize waste generation and improve atom economy. Green chemistry principles are being increasingly adopted to ensure sustainable production practices while maintaining high-quality standards.

In conclusion, 5-{4-(2-phenyl-1,3-thiazol-4-yl)methylpiperazine-1-carbonyl}-1,2-dihydropyridin-2-one represents a cutting-edge advancement in organic synthesis with wide-ranging applications across multiple disciplines. Its unique chemical structure, coupled with promising biological activity profiles, positions it as a valuable asset in both academic research and industrial development.

Recommended suppliers
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd